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Compound of Interest

Compound Name: 2-Octenoic acid

Cat. No.: B1171563 Get Quote

Essential Safety and Handling Guide for 2-Octenoic
Acid
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal procedures for the handling of 2-
Octenoic acid in a laboratory setting. Adherence to these guidelines is crucial for ensuring the

safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-Octenoic acid

CAS Number: 1871-67-6

Molecular Formula: C₈H₁₄O₂[1][2]

Molecular Weight: 142.20 g/mol [1][3]

Hazard Identification and Classification
2-Octenoic acid is classified as a hazardous chemical that causes severe skin burns and eye

damage.[1][4]

Signal Word: Danger[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1171563?utm_src=pdf-interest
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W046906/E-Oct-2-enoic-acid-SDS-MedChemExpress.pdf
https://www.calpaclab.com/2-octenoic-acid-5-grams-technical-grade/ala-o432246-5g
https://file.medchemexpress.com/batch_PDF/HY-W046906/E-Oct-2-enoic-acid-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/o5209
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W046906/E-Oct-2-enoic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0205818&productDescription=TRANS-2-OCTENOIC+ACID+94%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W046906/E-Oct-2-enoic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0205818&productDescription=TRANS-2-OCTENOIC+ACID+94%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements: H314 - Causes severe skin burns and eye damage.[1]

GHS Pictogram: GHS05 (Corrosion)[3]

Physical and Chemical Properties
Property Value

Physical State Liquid[4]

Appearance Light yellow[4]

Odor Odorless to a powerful, oily-musty odor[4][5]

Melting Point/Range 5 - 6 °C / 41 - 42.8 °F[3][4]

Boiling Point/Range 154 °C / 309.2 °F @ 22 mmHg[3][4]

Flash Point 140 °C / 284 °F[4]

Specific Gravity 0.940 - 0.944 g/mL at 25 °C[3][4]

Solubility
No information available, slightly soluble in

water[4][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety when

handling 2-Octenoic acid.
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Protection Type Required Equipment
Specifications and Usage
Notes

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is also

recommended.[3]

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection
Chemical-resistant gloves

(e.g., PVC, Neoprene).[7]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[6]

Protective clothing (e.g., lab

coat, overalls).

Impervious clothing is

recommended.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

Required if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[6]

Ensure adequate ventilation,

especially in confined areas.[4]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Work in a well-ventilated area, preferably under a chemical fume hood.

Confirm all necessary PPE is available and in good condition.

Handling:

Avoid all personal contact, including inhalation of vapors.[7]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1][4]
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Wash hands thoroughly after handling.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.

Do not eat, drink, or smoke in areas where 2-Octenoic acid is handled.[8]

Storage:

Store in a dry, cool, and well-ventilated place.[8]

Keep containers tightly closed when not in use.[8]

Store locked up.[1][4]

Incompatible materials include bases and reducing agents.[4]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national hazardous waste regulations.[1][4]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4]

Remove contact lenses, if present and easy to

do.[4] Continue rinsing. Immediate medical

attention is required.[4]

Skin Contact

Take off immediately all contaminated clothing.

[4] Rinse skin with water/shower.[4] Wash off

immediately with soap and plenty of water while

removing all contaminated clothes and shoes.[4]

Immediate medical attention is required.[4]

Wash contaminated clothing before reuse.[1][4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1][4] If not

breathing, give artificial respiration.[4]

Immediate medical attention is required.[4]

Ingestion

Rinse mouth.[1][4] DO NOT induce vomiting.[1]

[4] Never give anything by mouth to an

unconscious person.[4] Call a physician

immediately.[4]

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.

Use personal protective equipment as required.

Evacuate personnel to safe areas.

Environmental Precautions:

Should not be released into the environment.
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Do not allow material to contaminate ground water system.

Methods for Containment and Cleaning Up:

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).

Keep in suitable, closed containers for disposal.[4]

Visual Safety Guides

1. Preparation

Don PPE:
- Safety Goggles

- Face Shield
- Gloves
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Verify availability
2. Handling Use in Fume Hood 3. Storage Store in Cool, Dry,

Well-Ventilated Area 4. Disposal Dispose via Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Octenoic acid.
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Spill Occurs

Evacuate Area Don Appropriate PPE

Contain Spill with
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Click to download full resolution via product page

Caption: Decision process for responding to a 2-Octenoic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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